2-Chloro-5,7-dihydrofuro[3,4-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Chloro-5,7-dihydrofuro[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C6H6ClN3O and its molecular weight is 171.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antihypertensive Activity
2-Chloro-5,7-dihydrofuro[3,4-d]pyrimidin-4-amine derivatives have shown promise in antihypertensive activity. A study evaluated a series of derivatives for their effectiveness in lowering blood pressure in spontaneously hypertensive rats. Notably, certain compounds significantly lowered blood pressure to normotensive levels with sustained effects from single daily oral doses (Bennett et al., 1981).
Enzymatic and Antibacterial Activity
Novel 2,4-diaminopyrimidines bearing N,N-disubstituted aminomethyl residues at the 5-position, designed as dihydrofolate reductase (DHFR) inhibitors, exhibited significant activity against enzymes derived from both TMP-sensitive and TMP-resistant Streptococcus pneumoniae. These compounds were identified through high-throughput screening and were noted for their high activity and selectivity (Wyss et al., 2003).
Corrosion Inhibition
Pyrimidinic Schiff bases, including derivatives of this compound, have been studied as corrosion inhibitors for mild steel in hydrochloric acid solutions. These inhibitors demonstrated good corrosion inhibition even at low concentrations, indicating their potential for industrial applications (Ashassi-Sorkhabi et al., 2005).
Molluscicidal Properties
Research into thiazolo[5,4-d]pyrimidines, related to this compound, revealed molluscicidal properties against the intermediate host of schistosomiasis, B. alexandrina snails. This suggests potential applications in controlling schistosomiasis transmission (El-bayouki & Basyouni, 1988).
Properties
IUPAC Name |
2-chloro-5,7-dihydrofuro[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3O/c7-6-9-4-2-11-1-3(4)5(8)10-6/h1-2H2,(H2,8,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDSPPCQQJQILBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CO1)N=C(N=C2N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.